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Compound of Interest

Compound Name:
4-Chloro-3',5'-

dimethylbenzophenone

CAS No.: 844885-03-6

Cat. No.: B1349882 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloro-3',5'-dimethylbenzophenone

Introduction: This guide provides a comprehensive safety overview for 4-Chloro-3',5'-
dimethylbenzophenone (CAS No. 844885-03-6), a substituted aromatic ketone. Designed for

researchers, scientists, and drug development professionals, this document moves beyond a

standard Safety Data Sheet (SDS) to explain the causality behind safety protocols. It is critical

to note that specific toxicological and environmental data for this compound are limited.

Therefore, this guide is built upon established principles of laboratory safety and data

extrapolated from structurally analogous compounds, primarily 4-chlorobenzophenone and the

broader class of chlorinated benzophenones. A cautious and proactive approach to safety is

paramount.

Section 1: Compound Profile and Hazard Analysis
4-Chloro-3',5'-dimethylbenzophenone belongs to the chemical class of diaryl ketones, which

are widely used as intermediates in organic synthesis. Its structure, featuring a chlorinated

phenyl ring and a dimethylated phenyl ring linked by a carbonyl group, dictates its reactivity

and potential biological activity.

Chemical Identity:

IUPAC Name: (4-chlorophenyl)(3,5-dimethylphenyl)methanone
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CAS Number: 844885-03-6[1]

Molecular Formula: C₁₅H₁₃ClO[2]

Molecular Weight: 244.72 g/mol [2]

1.1 Anticipated Physicochemical Properties

Direct experimental data for many physical properties of 4-Chloro-3',5'-
dimethylbenzophenone are not readily available in public literature.[3] The data presented

below are largely based on its close structural analogue, 4-Chlorobenzophenone (CAS 134-85-

0), to provide a working estimate for laboratory professionals.

Table 1: Physicochemical Data

Property Value Rationale / Source

Physical State Solid, powder (Predicted)
Based on analogues like 4-
chlorobenzophenone.[4]

Appearance Off-white (Predicted)
Common for this class of

compound.[4]

Odor Odorless (Predicted)
Based on 4-

chlorobenzophenone.[4]

Melting Point ~75 - 77 °C / 167 - 170.6 °F
Value for 4-

Chlorobenzophenone.[5][6]

Boiling Point ~330 - 332 °C / 626 - 629.6 °F
Value for 4-

Chlorobenzophenone.[5]

Water Solubility Insoluble / Low

Aromatic ketones with halogen

and alkyl substituents are

typically nonpolar and have

low water solubility.[4]

| Stability | Stable under normal conditions. | Based on 4-Chlorobenzophenone.[4] |

1.2 Hazard Identification and GHS Classification (Inferred)
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No specific GHS classification exists for 4-Chloro-3',5'-dimethylbenzophenone.[3] The

classification is inferred from 4-chlorobenzophenone, which is considered a hazardous

substance.[4][7] Researchers should handle this compound as if it possesses these hazards

until direct data proves otherwise.

Skin Corrosion/Irritation: Predicted Category 2. Causes skin irritation.[4][7]

Serious Eye Damage/Eye Irritation: Predicted Category 2. Causes serious eye irritation.[4][7]

Specific Target Organ Toxicity (Single Exposure): Predicted Category 3 (Respiratory system).

May cause respiratory irritation.[4]

Sensitization: May cause skin sensitization upon repeated contact.[7]

Causality of Hazards: The carbonyl group and aromatic rings create a molecule that can

interact with biological macromolecules. The chlorinated ring, in particular, enhances its

lipophilicity, allowing potential penetration of skin barriers and interaction with cellular

membranes, leading to irritation. As a fine powder, it can be easily aerosolized, posing an

inhalation risk to the respiratory tract.[7]

Section 2: Proactive Risk Management and
Exposure Control
A foundational principle of laboratory safety is the proactive assessment and mitigation of risk

before an experiment begins.[8] Given the data gaps for this compound, a conservative

approach is required.

2.1 The Risk Assessment Workflow

Before handling 4-Chloro-3',5'-dimethylbenzophenone, a formal risk assessment should be

conducted. This process involves identifying hazards, evaluating risks, and implementing

control measures to minimize potential exposure.
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Risk Assessment Workflow

Step 1: Identify Hazards
(Skin/Eye/Resp. Irritant)

Step 2: Evaluate Exposure Routes
(Inhalation, Dermal, Ingestion)

based on inferred GHS

Step 3: Select Control Measures
(Hierarchy of Controls)

for each potential route

Step 4: Implement Controls
(Engineering, PPE, Admin)

implement chosen controls

Step 5: Review & Refine
(Post-Experiment Debrief)

is process safe?

Click to download full resolution via product page

Caption: Risk assessment workflow for handling novel or poorly characterized compounds.

2.2 Hierarchy of Controls

The most effective way to ensure safety is through a "hierarchy of controls," prioritizing

engineering solutions over personal protective equipment.

Engineering Controls: The primary line of defense is to handle the compound in a certified

chemical fume hood.[9] This prevents inhalation of aerosolized powder and contains any

potential spills. The fume hood should have adequate airflow, and work should be performed

at least 6 inches inside the sash.[10]
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Administrative Controls: Develop a Standard Operating Procedure (SOP) specific to this

compound. Restrict access to the area where the chemical is being used. Ensure all users

are trained on the specific hazards and handling procedures. Do not eat, drink, or apply

cosmetics in the laboratory.[11]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. Its use is mandatory, even with engineering controls in place.[8]

Table 2: Personal Protective Equipment (PPE) Rationale

PPE Specification Rationale and Causality

Eye Protection
ANSI-rated safety goggles
with side shields.

Protects against splashes
and airborne particles,
mitigating the risk of
serious eye irritation.[10]

Hand Protection
Chemical-resistant nitrile

gloves.

Prevents direct skin contact,

which can cause irritation and

potential sensitization. Inspect

gloves before use.[9]

Body Protection
Flame-resistant or 100%

cotton lab coat, fully fastened.

Protects skin and personal

clothing from contamination.

Ensures no exposed skin on

the arms.[10]

| Footwear | Closed-toe, non-perforated shoes. | Protects feet from spills.[9] |

Section 3: Standard Operating Procedures for
Handling and Storage
Adherence to methodical procedures is essential for minimizing exposure and preventing

accidents.

3.1 Handling Solid Compound
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Preparation: Before retrieving the compound from storage, ensure the fume hood is

operational and the work area is clean and uncluttered.[10] Have all necessary equipment

(spatulas, weigh boats, glassware) and waste containers ready.

Weighing: Always weigh the solid material inside the fume hood. To minimize aerosolization,

handle the powder gently. Avoid creating dust clouds.

Transfer: When transferring the powder to a reaction vessel, do so carefully within the fume

hood. If dissolving, add the solvent to the vessel containing the powder slowly.

Post-Handling: After use, decontaminate spatulas and surfaces. Promptly and securely close

the primary container. Always wash hands thoroughly with soap and water after handling is

complete, even if gloves were worn.[11]

3.2 Storage Requirements

Container: Store in a tightly sealed, clearly labeled container.[3]

Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.

Incompatibilities: Store away from strong oxidizing agents.[4] Aromatic ketones can react

with strong oxidizers, potentially leading to a fire or explosion.

Segregation: Do not store with food, drink, or animal feeds.[12]

Section 4: Emergency Protocols
Preparedness is key to managing any laboratory incident effectively.

4.1 Personal Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids.[13] Seek immediate

medical attention.

Skin Contact: Remove contaminated clothing. Immediately wash the affected skin area with

plenty of soap and water.[13] If skin irritation develops or persists, seek medical attention.
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Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[13] Seek immediate medical attention and show the SDS

or container label to the medical professional.

4.2 Spills and Accidental Release

For a small laboratory spill, follow this protocol. For large spills, evacuate the area and contact

emergency responders.
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Spill Occurs

Alert personnel in the immediate area

Is the spill large or unmanageable?

YES: Evacuate & Call Emergency Services

Yes

NO: Proceed with cleanup

No

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Gently cover spill with an inert absorbent material
(e.g., vermiculite, sand)

Sweep material into a designated hazardous waste container

Decontaminate spill area with appropriate solvent/detergent

Dispose of waste according to institutional protocols

Click to download full resolution via product page

Caption: Decision tree for responding to a laboratory chemical spill.
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4.3 Fire Suppression

Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant

foam.[7][13] Avoid using a high-volume water jet, as this can scatter the material.

Firefighter Protection: In the event of a fire, hazardous decomposition products such as

carbon monoxide, carbon dioxide, and hydrogen chloride gas may be released.[4]

Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective

clothing.[13]

Section 5: Anticipated Toxicological and Ecological
Profile
This section is based on the toxicological profiles of the benzophenone class of chemicals and

their chlorinated derivatives.

5.1 Human Toxicology (Inferred)

The primary health concerns are irritation and potential long-term effects associated with the

benzophenone chemical class.[14]

Acute Effects: As previously stated, the compound is expected to cause skin, eye, and

respiratory irritation upon direct contact or inhalation.[4]

Chronic Effects & Endocrine Disruption: The broader class of benzophenones has been

subject to significant research. Some members are known endocrine disruptors with

estrogenic activity and have been associated with reproductive and developmental toxicities

in animal studies.[14] The International Agency for Research on Cancer (IARC) classifies

benzophenone as "possibly carcinogenic to humans" (Group 2B).[15] While this does not

mean all derivatives are carcinogenic, it warrants a high degree of caution and minimization

of exposure.

Metabolism: Benzophenones are typically metabolized in the body via Phase I

(hydroxylation) and Phase II (glucuronidation) reactions before being excreted.[14] The

chlorination of benzophenones, which can occur during water disinfection, has been shown

in some studies to produce byproducts with potentially enhanced toxicity.[16][17]
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5.2 Ecological Profile (Inferred)

Benzophenones are frequently detected as environmental contaminants in water systems,

primarily from their use in sunscreens and other personal care products.[14]

Persistence and Degradation: Chlorinated aromatic compounds can be persistent in the

environment. Specific degradation data for this compound is unavailable.

Mobility: Due to its predicted low water solubility, the compound is not expected to be highly

mobile in soil and may adsorb to sediment and particulate matter if released into aquatic

systems.[4]

Ecotoxicity: Benzophenones have demonstrated toxicity to aquatic organisms.[14] Therefore,

release into drains or waterways must be strictly avoided.

Section 6: Waste Disposal
All waste containing 4-Chloro-3',5'-dimethylbenzophenone, including contaminated PPE,

spill cleanup materials, and residual chemical, must be treated as hazardous waste.

Collection: Collect waste in a clearly labeled, sealed, and appropriate hazardous waste

container.[9]

Disposal: Disposal must be conducted through a licensed chemical waste disposal facility.[4]

Do not dispose of this chemical down the drain or in regular trash. Follow all local, state, and

federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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